Cas no 852372-34-0 (N-(4-methylphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide)
N-(4-methylphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-methylphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide
- AB00671876-01
- 852372-34-0
- N-(4-methylphenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide
- SR-01000135129
- N-(4-methylphenyl)-2-[(3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
- F0676-0018
- SR-01000135129-1
- AKOS024595046
- 2-((3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(p-tolyl)acetamide
-
- Inchi: 1S/C20H17N5OS/c1-14-7-9-16(10-8-14)21-18(26)13-27-19-12-11-17-22-23-20(25(17)24-19)15-5-3-2-4-6-15/h2-12H,13H2,1H3,(H,21,26)
- InChI Key: FZRUHBRQSADOBA-UHFFFAOYSA-N
- SMILES: S(CC(NC1C=CC(C)=CC=1)=O)C1C=CC2=NN=C(C3C=CC=CC=3)N2N=1
Computed Properties
- Exact Mass: 375.11538136g/mol
- Monoisotopic Mass: 375.11538136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 97.5Ų
N-(4-methylphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0676-0018-2μmol |
N-(4-methylphenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-34-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0676-0018-5μmol |
N-(4-methylphenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-34-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0676-0018-10μmol |
N-(4-methylphenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-34-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0676-0018-20μmol |
N-(4-methylphenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-34-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0676-0018-1mg |
N-(4-methylphenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-34-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0676-0018-2mg |
N-(4-methylphenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-34-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0676-0018-3mg |
N-(4-methylphenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-34-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0676-0018-4mg |
N-(4-methylphenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-34-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0676-0018-5mg |
N-(4-methylphenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-34-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0676-0018-10mg |
N-(4-methylphenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-34-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4-methylphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on N-(4-methylphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide
Professional Introduction to N-(4-methylphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide (CAS No. 852372-34-0)
N-(4-methylphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 852372-34-0, represents a novel molecular entity with a complex structural framework. The presence of multiple heterocyclic rings and functional groups makes it a subject of intense interest for researchers exploring its potential applications in drug discovery and medicinal chemistry.
The molecular structure of N-(4-methylphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide features a central core composed of fused heterocyclic systems. Specifically, the compound incorporates a triazole ring and a pyridazine ring, both of which are connected through a sulfanyl bridge. This unique arrangement not only contributes to the compound's distinct chemical properties but also opens up possibilities for diverse biological interactions. The 4-methylphenyl moiety appended to the acetamide group further enhances the molecule's complexity and may play a crucial role in modulating its pharmacological activity.
In recent years, there has been growing interest in the development of molecules that combine multiple pharmacophoric elements to achieve synergistic effects in therapeutic applications. N-(4-methylphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide embodies this concept by integrating several key functional groups that are known to interact with biological targets. The triazole and pyridazine rings are particularly noteworthy, as they have been extensively studied for their roles in various pharmacological contexts. For instance, triazoles are known for their antimicrobial and anti-inflammatory properties, while pyridazines have shown promise in the development of kinase inhibitors and other therapeutic agents.
The sulfanyl group in the molecule serves as a linker that bridges the two heterocyclic systems, potentially influencing the conformational flexibility and solubility of the compound. This structural feature is critical for ensuring that the molecule can effectively interact with biological targets at the molecular level. Additionally, the presence of an acetamide group suggests that this compound may exhibit properties similar to those of other amides, which are widely used in pharmaceuticals due to their ability to enhance bioavailability and metabolic stability.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like N-(4-methylphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide with biological targets. These studies have highlighted the potential of this compound as a lead molecule for further development in drug discovery programs. By leveraging virtual screening techniques and molecular dynamics simulations, researchers can identify optimal modifications to enhance the pharmacological profile of the molecule.
The synthesis of N-(4-methylphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide presents significant challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. For example, transition-metal-catalyzed cross-coupling reactions have become indispensable tools for forming carbon-carbon bonds in complex organic frameworks. These reactions allow for the introduction of diverse functional groups into the molecular structure while maintaining high selectivity and yield.
In addition to its potential therapeutic applications, N-(4-methylphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide may also find utility in other areas of chemical research. For instance, its unique structural features make it an attractive candidate for studying supramolecular interactions and self-assembling systems. These studies could provide valuable insights into the design of novel materials with tailored properties.
The future prospects for N-(4-methylphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yll)sulfanyl}acetamide are promising given its multifaceted potential applications. As research continues to uncover new biological targets and synthetic strategies,this compound is likely to play an increasingly important role in pharmaceutical development and chemical innovation. The integration of cutting-edge technologies such as high-throughput screening、structure-based drug design,and artificial intelligence will further accelerate the discovery process,leading to more efficient and effective therapeutic interventions.
852372-34-0 (N-(4-methylphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)